Cas no 1114852-58-2 (ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate)

Ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate is a specialized organic compound featuring a benzothiazine core functionalized with a 2,4-dimethylbenzoyl group and an ethyl benzoate moiety. Its structure incorporates a sulfone group (1,1-dioxo), which enhances stability and reactivity in synthetic applications. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for constructing complex heterocyclic systems. The presence of electron-withdrawing and donating groups allows for selective modifications, making it valuable in the development of bioactive molecules. Its well-defined molecular architecture ensures reproducibility in synthetic pathways.

ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate structure

1114852-58-2 structure

Product Name:ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate

CAS No:1114852-58-2

MF:C₂₆H₂₃NO₅S

MW:461.529525995255

CID:5342932

Update Time:2025-05-27

ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate
- ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate
- STL095345
- ethyl 3-(2-(2,4-dimethylbenzoyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-4-yl)benzoate
- ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-1lambda6,4-benzothiazin-4-yl]benzoate
- ethyl 3-{2-[(2,4-dimethylphenyl)carbonyl]-1,1-dioxido-4H-1,4-benzothiazin-4-yl}benzoate
- Inchi： 1S/C26H23NO5S/c1-4-32-26(29)19-8-7-9-20(15-19)27-16-24(25(28)21-13-12-17(2)14-18(21)3)33(30,31)23-11-6-5-10-22(23)27/h5-16H,4H2,1-3H3
- InChI Key： HDRXEQJFLIPLQF-UHFFFAOYSA-N
- SMILES： S1(C(C(C2C=CC(C)=CC=2C)=O)=CN(C2C=CC=C(C(=O)OCC)C=2)C2C=CC=CC1=2)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 876
XLogP3: 5.1
Topological Polar Surface Area: 89.1

ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-5149-2μmol	ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate	1114852-58-2	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-5149-5μmol	ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate	1114852-58-2	5μmol	$63.0	2023-09-10
Life Chemicals	F3411-5149-10μmol	ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate	1114852-58-2	10μmol	$69.0	2023-09-10
Life Chemicals	F3411-5149-20μmol	ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate	1114852-58-2	20μmol	$79.0	2023-09-10
Life Chemicals	F3411-5149-1mg	ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate	1114852-58-2	1mg	$54.0	2023-09-10
Life Chemicals	F3411-5149-2mg	ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate	1114852-58-2	2mg	$59.0	2023-09-10
Life Chemicals	F3411-5149-3mg	ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate	1114852-58-2	3mg	$63.0	2023-09-10
Life Chemicals	F3411-5149-4mg	ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate	1114852-58-2	4mg	$66.0	2023-09-10
Life Chemicals	F3411-5149-5mg	ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate	1114852-58-2	5mg	$69.0	2023-09-10
Life Chemicals	F3411-5149-10mg	ethyl 3-[2-(2,4-dimethylbenzoyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate	1114852-58-2	10mg	$79.0	2023-09-10